4-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 4-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H11BrFNO2/c1-19-13-5-3-2-4-12(13)17-14(18)10-7-6-9(15)8-11(10)16/h2-8H,1H3,(H,17,18)
• InChI Key: AJIRODPLGDYPTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C14H11BrFNO2
• Molecular Weight: 324.14 g/mol

Description

4-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide is a chemical compound with the molecular formula C14H11BrFNO2. It has an average mass of 324.145 Da and a monoisotopic mass of 322.995697 Da. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 4-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide consists of a benzamide core with bromo, fluoro, and methoxyphenyl functional groups. The bromo group is attached at the 4th position, the fluoro group at the 2nd position, and the N-(2-methoxyphenyl) group is attached to the benzamide core.

Scientific Research Applications

Molecular Imaging

One application in molecular imaging involves the use of a compound structurally related to 4-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide, 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, as a selective serotonin 1A (5-HT(1A)) molecular imaging probe. This probe, used in conjunction with positron emission tomography (PET), enabled the quantification of 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients, subjects with mild cognitive impairment, and controls. The study found significant decreases in receptor densities in both hippocampi and raphe nuclei of Alzheimer's patients, correlating these decreases with worsening clinical symptoms and decreased glucose utilization in the brain (Kepe et al., 2006).

Synthesis of Novel Compounds

Research on the synthesis of novel compounds includes the development of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide by nucleophilic [18F] fluorination. This compound, a potential radiotracer for studying CB1 cannabinoid receptors in the animal brain by PET, showcases the versatility of incorporating fluorine and bromine atoms into complex molecules for specific pharmacological applications (Katoch-Rouse & Horti, 2003).

Antimicrobial Agents

The synthesis and evaluation of new thiourea derivatives, including those with bromo and fluoro substituents, demonstrated significant anti-pathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus. These findings highlight the potential of derivatives of 4-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide for the development of novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Safety And Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not provide specific safety and hazard information, and the buyer assumes responsibility to confirm product identity and/or purity.